Cas no 10017-49-9 (Thiourea,N,N''-1,2-ethanediylbis- (9CI))

Thiourea,N,N''-1,2-ethanediylbis- (9CI) structure
10017-49-9 structure
Product Name:Thiourea,N,N''-1,2-ethanediylbis- (9CI)
CAS No:10017-49-9
MF:C4H10N4S2
MW:178.278996944427
CID:182893
PubChem ID:3036869
Update Time:2025-04-19

Thiourea,N,N''-1,2-ethanediylbis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N,N''-1,2-ethanediylbis- (9CI)
    • 2-(carbamothioylamino)ethylthiourea
    • 1,1'-ethane-1,2-diyl-bis-thiourea
    • 1,1'-Ethylenebis(2-thiourea)
    • 1,2-Dithioureido-ethan
    • AC1MI1XN
    • Bis-ethylenthioharnstoff
    • BRN 1771864
    • Ethylenebis(thiourea)
    • Ethylenethiocarbamide
    • N,N''-Aethandiyl-bis-thioharnstoff
    • N,N''-Ethylenebisthiourea
    • Thiourea, N,N''-ethylenebis-
    • Urea, 1,1'-(1,2-ethanediyl)bis(2-thio-
    • ETHYLENEBIS(2-THIOUREA), 1,1'-
    • Q27254291
    • 10017-49-9
    • DTXSID20142996
    • 2891O8BU1M
    • Thiourea, N,N''-ethylenebis- (8CI)
    • Ethylen-bis-thioharnstoff
    • (1,2-ethanediyl)-bis-isothiourea
    • UNII-2891O8BU1M
    • SCHEMBL11060352
    • 4-04-00-01223 (Beilstein Handbook Reference)
    • Thiourea, N,N''-1,2-ethanediylbis-
    • AKOS002230669
    • Inchi: 1S/C4H10N4S2/c5-3(9)7-1-2-8-4(6)10/h1-2H2,(H3,5,7,9)(H3,6,8,10)
    • InChI Key: KQSYQIXJOJSMIH-UHFFFAOYSA-N
    • SMILES: S=C(N)NCCNC(N)=S

Computed Properties

  • Exact Mass: 178.0349
  • Monoisotopic Mass: 178.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Density: 1.376
  • Boiling Point: 348.9°Cat760mmHg
  • Flash Point: 164.8°C
  • Refractive Index: 1.688
  • PSA: 76.1
  • LogP: 0.87600
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